Cas no 820237-81-8 (Pentanoic acid, 5-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester)

Pentanoic acid, 5-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester structure
820237-81-8 structure
Product Name:Pentanoic acid, 5-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
CAS No:820237-81-8
MF:C18H26O5
MW:322.396046161652
CID:700602
PubChem ID:71420407
Update Time:2025-04-19

Pentanoic acid, 5-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-(6-formyl-2-methyl-3-propoxyphenoxy)-, ethyl ester
    • ethyl 5-(6-formyl-2-methyl-3-propoxyphenoxy)pentanoate
    • DTXSID00839599
    • SCHEMBL5451486
    • Ethyl 5-(6-Formyl-2-methyl-3-propoxy-phenoxy)-pentanoate
    • 820237-81-8
    • ROMNIKQVPJJTMH-UHFFFAOYSA-N
    • Inchi: 1S/C18H26O5/c1-4-11-22-16-10-9-15(13-19)18(14(16)3)23-12-7-6-8-17(20)21-5-2/h9-10,13H,4-8,11-12H2,1-3H3
    • InChI Key: ROMNIKQVPJJTMH-UHFFFAOYSA-N
    • SMILES: O(C1C(C=O)=CC=C(C=1C)OCCC)CCCCC(=O)OCC

Computed Properties

  • Exact Mass: 322.17802393g/mol
  • Monoisotopic Mass: 322.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 61.8Ų

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